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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the administration of TERT

activators in mouse models, focusing on two prominent examples: the small molecule TERT

Activator Compound (TAC) and the natural product-derived TA-65. Additionally, a gene therapy

approach using an adeno-associated virus vector to express TERT (AAV9-mTERT) is detailed.

This document offers detailed experimental protocols, summarizes quantitative outcomes, and

visualizes the key signaling pathways involved.

Introduction
Telomerase reverse transcriptase (TERT) is the catalytic subunit of the enzyme telomerase,

which plays a crucial role in maintaining telomere length and cellular immortality.[1] Activation

of TERT has emerged as a potential therapeutic strategy to counteract age-related cellular

decline and associated diseases. These protocols are designed to guide researchers in the in

vivo administration of TERT activators in mouse models to study their effects on aging, tissue

regeneration, and various physiological functions.
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TERT Activator Compound (TAC)
TAC is a small molecule that activates TERT transcription, leading to the restoration of

physiological TERT levels.[1] It has been shown to mitigate hallmarks of aging in preclinical

mouse models.[1][2]

Mechanism of Action: TAC upregulates TERT transcription through the MEK/ERK/AP-1

signaling cascade.[3][4] This leads to telomere synthesis, a reduction in cellular senescence

and inflammation, and epigenetic silencing of the p16INK4a gene.[3]

Experimental Protocol: Intraperitoneal (IP) Administration of TAC

This protocol is based on studies in aged C57BL/6 mice.[3]

Materials:

TERT Activator Compound (TAC)

Vehicle for dissolution (e.g., DMSO, PEG300, Tween 80, Saline)

Sterile syringes and needles (e.g., 27-gauge)

Aged C57BL/6 mice (e.g., 26-27 months old)[3]

Appropriate animal handling and restraint equipment

Procedure:

Preparation of TAC Solution:

Due to its lipophilic nature, TAC requires a suitable vehicle for solubilization for in vivo use.

A common vehicle for such compounds is a mixture of DMSO, PEG300, Tween 80, and

saline. For example, a formulation could be 10% DMSO, 40% PEG300, 5% Tween 80,

and 45% saline.

Prepare the TAC solution to the desired concentration for injection. The final concentration

should be calculated based on the required dosage and the injection volume.
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Ensure the solution is sterile-filtered before administration.

Animal Handling and Dosage Calculation:

Weigh each mouse accurately to determine the correct dose.

A typical treatment regimen involves daily administration for an extended period, such as

six months.[1][3]

Intraperitoneal Injection:

Properly restrain the mouse.

Locate the injection site in the lower abdominal quadrant, avoiding the midline to prevent

damage to internal organs.

Insert the needle at a shallow angle (approximately 15-20 degrees).

Gently inject the calculated volume of the TAC solution.

Monitor the mice for any adverse reactions post-injection.

Experimental Workflow for TAC Administration

Preparation Administration Post-Administration

Prepare TAC Solution Calculate Dosage
Based on mouse weight

Restrain Mouse Perform IP Injection Monitor Animal Health Collect Samples for Analysis
At study endpoint

Click to download full resolution via product page

Caption: Experimental workflow for TAC administration in mice.
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TA-65 is a small-molecule telomerase activator purified from the root of Astragalus

membranaceus.[5] It has been shown to increase telomerase activity and elongate short

telomeres.[5][6]

Mechanism of Action: TA-65 upregulates the expression of TERT, leading to telomerase-

dependent elongation of short telomeres.[6][7]

Experimental Protocol: Oral Administration of TA-65 in Diet

This protocol is based on studies in adult and old female mice.[6][7]

Materials:

TA-65 compound

Standard mouse chow

Food binder (e.g., fruit mash)

Appropriate animal housing and caging

Procedure:

Preparation of TA-65 Enriched Diet:

Calculate the total amount of TA-65 needed based on the number of mice, dosage, and

duration of the study. A typical dosage is 25 mg/kg body weight per day.[7]

Thoroughly mix the calculated amount of TA-65 with a palatable food binder, such as fruit

mash.

Incorporate the TA-65 mixture into the standard mouse chow. Ensure a homogenous

distribution of the compound within the feed.

Prepare a control diet without TA-65 using the same procedure.

Animal Acclimation and Treatment:
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House the mice in appropriate caging and allow them to acclimate to the facility.

Provide the TA-65 enriched diet or the control diet ad libitum.

A typical treatment duration is 4 months.[8]

Monitoring and Data Collection:

Monitor food consumption to ensure proper dosing.

Monitor the health and weight of the mice regularly.

At the end of the study, collect tissues for analysis of TERT expression, telomere length,

and other relevant biomarkers.

Gene Therapy Approach
AAV9-mTERT
This approach utilizes an adeno-associated virus serotype 9 (AAV9) vector to deliver the

mouse TERT (mTERT) gene, leading to systemic TERT expression.[9][10]

Mechanism of Action: The AAV9 vector transduces various tissues, including the heart, liver,

muscle, and brain, leading to the expression of the mTERT transgene and subsequent

telomerase activity.[9][10]

Experimental Protocol: Intravenous (IV) Administration of AAV9-mTERT

This protocol is based on studies in adult and old mice.[9][11]

Materials:

AAV9-mTERT viral vector

Control AAV9 vector (e.g., AAV9-eGFP)

Sterile saline or phosphate-buffered saline (PBS)

Sterile syringes and needles (e.g., 30-gauge)
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Adult or old mice (e.g., 1-year-old and 2-year-old)[11]

Appropriate animal handling and restraint equipment

Procedure:

Vector Preparation and Dosage:

Thaw the AAV9-mTERT and control vectors on ice.

Dilute the vectors to the final desired concentration in sterile saline or PBS. A typical dose

is 2 x 1012 viral genomes (vg) per mouse.[9][12]

The final injection volume is typically around 100-200 µL.

Animal Handling and Injection:

Properly restrain the mouse, often using a specialized restraining device that allows

access to the tail.

Warm the tail gently with a heat lamp or warm water to dilate the lateral tail veins.

Disinfect the tail with an alcohol swab.

Tail Vein Injection:

Identify one of the lateral tail veins.

Insert the needle, bevel up, into the vein at a shallow angle.

Slowly inject the viral vector solution. Successful injection is often indicated by the clearing

of the vein.

Withdraw the needle and apply gentle pressure to the injection site to prevent bleeding.

Post-Injection Monitoring:

Return the mouse to its cage and monitor for any immediate adverse effects.
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Continue to monitor the health of the mice throughout the duration of the study.

Quantitative Data Summary
The following tables summarize the quantitative effects of TERT activator administration in

mouse models based on available literature.

Table 1: Effects of TERT Activator Compound (TAC) in Aged Mice
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Parameter Observation Mouse Model Duration Reference

Cognitive

Function

Improved

performance in

cognitive tests

Aged preclinical

models
6 months [1][2]

Neuromuscular

Function

Improved

coordination, grip

strength, and

speed

Aged preclinical

models
6 months [1][2]

Neurogenesis

Increased new

neuron formation

in the

hippocampus

Aged preclinical

models
6 months [1]

Inflammation

Significantly

reduced

inflammatory

markers

(inflammaging)

Aged preclinical

models
6 months [1]

Cellular

Senescence

Elimination of

senescent cells

via p16

repression

Aged preclinical

models
6 months [1]

Telomere

Synthesis

Increased

telomere

synthesis in

human cell lines

Human cell lines N/A [1]

TERT mRNA

Doubled TERT

mRNA within

hours in human

fibroblasts

Human

fibroblasts
Hours [3]

Serum IL-1β and

IL-6

Fell by more than

60%

Aged C57BL/6

mice
6 months [3]
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Telomere Length

Telomere

restriction

fragments

lengthened 8-

12%

Aged C57BL/6

mice
6 months [3]

Table 2: Effects of TA-65 in Mice

Parameter Observation Mouse Model Duration Reference

mTERT mRNA

Levels (Liver)
~10-fold increase

2-year-old

female mice
3 months [6]

Average

Telomere Length

Increased from

37.87 Kb to

42.68 Kb (in

vitro)

G3 Terc+/- MEFs 5 days [6]

Short Telomeres

Decreased

percentage of

short telomeres

Adult and old

female mice
3 months [6]

Glucose

Tolerance

Improved

glucose

tolerance

1-year-old

female mice
4 months [6]

Bone Density
Improved bone

density

2-year-old

female mice
At time of death [6][13]

Skin Fitness
Improved skin

fitness
Female mice N/A [5][7]

Cancer

Incidence

No significant

increase
Female mice N/A [5][7]

Table 3: Effects of AAV9-mTERT Gene Therapy in Mice
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Parameter Observation Mouse Model
Age at
Treatment

Reference

Median Lifespan 24% increase Wild-type mice 1 year [11][14]

Median Lifespan 13% increase Wild-type mice 2 years [11][14]

Insulin Sensitivity Improved
1 and 2-year-old

mice
N/A [10]

Osteoporosis Delayed
1 and 2-year-old

mice
N/A [10]

Neuromuscular

Coordination
Improved

1 and 2-year-old

mice
N/A [10]

Short Telomeres

Significant

decrease in the

percentage of

short telomeres

1 and 2-year-old

mice

1 month post-

treatment
[10]

Cancer

Incidence

No increase

compared to

controls

Wild-type mice N/A [11]

Signaling Pathways
MEK/ERK/AP-1 Signaling Pathway in TERT Activation by TAC

The TERT activator compound (TAC) stimulates the transcription of the TERT gene by

activating the MEK/ERK signaling pathway, which in turn activates the transcription factor AP-1

(a complex including FOS). AP-1 then binds to the TERT promoter, initiating transcription.
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Caption: TAC activates TERT transcription via the MEK/ERK/AP-1 pathway.

Wnt/β-catenin Signaling Pathway and TERT Regulation

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 11 / 15 Tech Support

https://www.benchchem.com/product/b15584753/docs?utm_src=pdf-body-img#application-notes-and-protocols-for-tert-activator-administration-in-mouse-models
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15584753?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The Wnt/β-catenin signaling pathway is also known to regulate TERT expression. In the

canonical pathway, Wnt ligands bind to Frizzled receptors, leading to the stabilization and

nuclear translocation of β-catenin. In the nucleus, β-catenin acts as a co-activator for TCF/LEF

transcription factors, which can then activate the transcription of target genes, including TERT.
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Caption: Wnt/β-catenin signaling pathway leading to TERT transcription.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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